1-Methyl-5-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimido[4,5-c]pyridazine

• Molecular Formula: C12H13N5
• Molecular Weight: 227.27 g/mol
• IUPAC Name: 1-methyl-5-pyridin-2-yl-3,4-dihydro-2H-pyrimido[4,5-c]pyridazine
• InChI: InChI=1S/C12H13N5/c1-17-12-9(5-7-16-17)11(14-8-15-12)10-4-2-3-6-13-10/h2-4,6,8,16H,5,7H2,1H3
• InChI Key: VIWOQNXAJZXIMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=NC(=C2CCN1)C3=CC=CC=N3

Description

1-Methyl-5-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimido[4,5-c]pyridazine is a useful research compound. Its molecular formula is C12H13N5 and its molecular weight is 227.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-5-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimido[4,5-c]pyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-5-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimido[4,5-c]pyridazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 1-methyl-5-(pyridin-2-yl)-1,4-dihydropyrimido[4,5-c]pyridazine (100 mg) in dry THF (5.0 mL), sodium borohydride (84 mg) was slowly added, followed by boric acid (137 mg) under nitrogen atmosphere at 0° C. The reaction mixture was stirred at room temperature for 2 hours and solvents were removed under reduced pressure. The resulting oil was diluted with dichloromethane (50 mL), washed with 10% NaHCO3 (10 mL) and brine (10 mL). The organic layer was dried over anhydrous Na2SO4 and concentrated to give a residue which was purified by column chromatography using MeOH/CHCl3 (0.5:9.5) as eluent to afford 1-methyl-5-(pyridin-2-yl)-1,2,3,4-tetrahydropyrimido[4,5-c]pyridazine (35 mg) as white solid. 1H NMR (DMSO-d6): δ 2.92-2.93 (m, 4H), 3.22 (s, 3H), 5.49 (t, 1H), 7.41-7.44 (t, 1H), 7.90-7.92 (m, 2H), 8.38 (s, 1H), 8.62-8.64 (d, 1H).